Cas no 2229240-57-5 (methyl 3-2-(aminooxy)ethylbenzoate)

• Product Name: methyl 3-2-(aminooxy)ethylbenzoate
• CAS No: 2229240-57-5
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 6571477
• PubChem ID: 165824551
• Update Time: 2025-10-09

methyl 3-2-(aminooxy)ethylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-2-(aminooxy)ethylbenzoate
• EN300-1754470
• 2229240-57-5
• methyl 3-[2-(aminooxy)ethyl]benzoate

• Inchi： 1S/C10H13NO3/c1-13-10(12)9-4-2-3-8(7-9)5-6-14-11/h2-4,7H,5-6,11H2,1H3
• InChI Key： ZOYTXRSRUHRPHW-UHFFFAOYSA-N
• SMILES： O(CCC1C=CC=C(C(=O)OC)C=1)N

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 61.6Ų

Additional information on methyl 3-2-(aminooxy)ethylbenzoate

Methyl 3-2-(Aminooxy)ethylbenzoate (CAS No. 2229240-57-5): An Overview of Its Properties, Applications, and Recent Research

Methyl 3-2-(aminooxy)ethylbenzoate (CAS No. 2229240-57-5) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes an aminooxy group and a benzoate ester. The combination of these functional groups endows the molecule with a range of interesting properties and potential applications.

The chemical formula of methyl 3-2-(aminooxy)ethylbenzoate is C11H13NO4, and its molecular weight is approximately 219.23 g/mol. The compound is a white to off-white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited but can be enhanced by adjusting the pH or using co-solvents.

One of the key features of methyl 3-2-(aminooxy)ethylbenzoate is its reactivity. The aminooxy group can participate in various chemical reactions, making it a valuable intermediate in synthetic chemistry. For instance, it can undergo oximation reactions with carbonyl compounds to form oximes, which are useful in the synthesis of complex molecules and natural products. Additionally, the benzoate ester can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid, which can be further functionalized for diverse applications.

In the context of biological research, methyl 3-2-(aminooxy)ethylbenzoate has shown promise as a tool for studying protein-protein interactions and post-translational modifications. The aminooxy group can react with aldehydes or ketones to form stable oximes, which can be used to label and detect specific proteins or protein modifications. This property makes it particularly useful in proteomics studies and drug discovery efforts.

Recent studies have also explored the potential therapeutic applications of methyl 3-2-(aminooxy)ethylbenzoate. For example, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. The researchers found that these derivatives could selectively inhibit specific enzymes involved in inflammation and cancer progression, suggesting their potential as novel therapeutic agents.

Another area of interest is the use of methyl 3-2-(aminooxy)ethylbenzoate in the development of imaging agents for diagnostic purposes. The compound's ability to form stable oximes with aldehydes or ketones makes it suitable for conjugation with imaging probes such as fluorescent dyes or radiolabels. This approach has been utilized to create targeted imaging agents for detecting specific biomarkers in diseases such as Alzheimer's disease and cancer.

The synthesis of methyl 3-2-(aminooxy)ethylbenzoate typically involves multi-step processes that include the formation of an intermediate aminooxy compound followed by esterification with methyl benzoate. Various synthetic routes have been reported in the literature, each offering different advantages in terms of yield, purity, and scalability. For instance, one common method involves the reaction of 3-hydroxybenzoic acid with methanol to form methyl 3-hydroxybenzoate, followed by conversion to the corresponding chloro derivative using thionyl chloride. The chloro derivative is then reacted with 2-aminoethanol to form the final product.

In terms of safety and handling, methyl 3-2-(aminooxy)ethylbenzoate should be stored under dry conditions and protected from light to prevent degradation. It is important to handle the compound with appropriate personal protective equipment (PPE) such as gloves and goggles to avoid skin contact and inhalation. While it is not classified as a hazardous material under current regulations, it is advisable to follow standard laboratory safety protocols when working with this compound.

The future prospects for methyl 3-2-(aminooxy)ethylbenzoate are promising. Ongoing research continues to uncover new applications and properties of this versatile molecule. As our understanding of its biological activities and synthetic potential grows, it is likely that methyl 3-2-(aminooxy)ethylbenzoate will play an increasingly important role in various scientific disciplines.